Cas no 36770-52-2 (4-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]Pyridine)

• Product Name: 4-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]Pyridine
• CAS No: 36770-52-2
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 2106904
• PubChem ID: 2501107
• Update Time: 2025-04-21

4-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]Pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]Pyridine
• AKOS002232779
• STL228959
• SDCCGSBI-0138838.P001
• Z57030609
• SR-01000058540-1
• SR-01000058540
• 4-(3-(p-Tolyl)-1H-1,2,4-triazol-5-yl)pyridine
• 36770-52-2
• AKOS001079023
• DA-21610

• Inchi： 1S/C14H12N4/c1-10-2-4-11(5-3-10)13-16-14(18-17-13)12-6-8-15-9-7-12/h2-9H,1H3,(H,16,17,18)
• InChI Key： LALZUKLCQLDZJW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 236.106196400Da
• Monoisotopic Mass: 236.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų